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An Objective Comparison of the Electrochemical Properties of 1,1'-Carbonylbis(3-
methylimidazolium) triflate and Monocationic Imidazolium Analogues

For researchers, scientists, and drug development professionals exploring novel electrolytes,

this guide provides a comparative overview of the electrochemical properties of the dicationic

ionic liquid (DIL) 1,1'-Carbonylbis(3-methylimidazolium) triflate. Due to limited direct

experimental data for this specific DIL, its properties are benchmarked against well-

characterized monocationic imidazolium triflate analogues, namely 1-Butyl-3-

methylimidazolium triflate ([BMIM][OTf]) and 1-Ethyl-3-methylimidazolium triflate ([EMIM][OTf]).

Dicationic ionic liquids, such as 1,1'-Carbonylbis(3-methylimidazolium) triflate, are a class

of molten salts characterized by a cation bearing two positively charged centers. This structural

feature generally imparts distinct physicochemical properties compared to their single-charge

monocationic counterparts.[1][2] Typically, DILs exhibit enhanced thermal stability and a wider

electrochemical stability window, which are advantageous for high-voltage applications.[3]

However, these benefits often come at the cost of increased viscosity and consequently, lower

ionic conductivity.[1]
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The following tables summarize the key electrochemical and physical properties of the

monocationic imidazolium triflates, which serve as a baseline for understanding the expected

performance of 1,1'-Carbonylbis(3-methylimidazolium) triflate.

Table 1: Electrochemical Properties

Property
1,1'-Carbonylbis(3-
methylimidazolium)
triflate (Expected)

1-Butyl-3-
methylimidazolium
triflate ([BMIM]
[OTf])

1-Ethyl-3-
methylimidazolium
triflate ([EMIM]
[OTf])

Electrochemical

Window (V)

Wider than

monocationic

analogues

~4.5 - 5.5[4][5] ~4.0 - 5.0

Ionic Conductivity

(mS/cm) at 25°C

Lower than

monocationic

analogues

3.3 9.8

Table 2: Physical Properties

Property
1,1'-Carbonylbis(3-
methylimidazolium)
triflate

1-Butyl-3-
methylimidazolium
triflate ([BMIM]
[OTf])

1-Ethyl-3-
methylimidazolium
triflate ([EMIM]
[OTf])

CAS Number 120418-31-7[5] 174899-66-2 145022-44-2

Molecular Formula C11H12F6N4O7S2[6] C9H15F3N2O3S C7H11F3N2O3S

Molecular Weight (

g/mol )
490.36[6] 288.29 260.23

Viscosity (cP) at 25°C

Higher than

monocationic

analogues

91.4 47

Density (g/mL) at

25°C
Data not available 1.28 1.387
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Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the

electrochemical properties of ionic liquids.

Cyclic Voltammetry (CV) for Electrochemical Window
Determination
Objective: To determine the potential range over which the ionic liquid is electrochemically

stable.

Methodology:

A three-electrode setup is used, typically consisting of a glassy carbon working electrode, a

platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl or a leakless

Ag/Ag+ electrode).[4]

The ionic liquid is dried under vacuum to remove any water, as water impurities can narrow

the electrochemical window.[4][7]

The electrochemical cell is assembled in an inert atmosphere (e.g., a glovebox) to prevent

moisture contamination.

Cyclic voltammetry is performed by scanning the potential from the open-circuit potential

towards anodic and then cathodic limits.[4]

The electrochemical window is defined by the potentials at which a significant increase in

current is observed, indicating the oxidation and reduction of the electrolyte.[4]
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Fig. 1: Workflow for Electrochemical Window Determination.
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Electrochemical Impedance Spectroscopy (EIS) for Ionic
Conductivity
Objective: To measure the ionic conductivity of the ionic liquid.

Methodology:

A two-electrode setup with two parallel platinum electrodes of a known area and distance is

used.

The cell is filled with the dried ionic liquid in an inert atmosphere.

Electrochemical impedance spectroscopy is performed over a wide frequency range (e.g., 1

MHz to 1 Hz).[4]

The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of

the Nyquist plot with the real axis.

The ionic conductivity (σ) is calculated using the formula: σ = d / (Rb * A), where 'd' is the

distance between the electrodes and 'A' is the electrode area.
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Fig. 2: Workflow for Ionic Conductivity Measurement.
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Discussion and Outlook
The dicationic nature of 1,1'-Carbonylbis(3-methylimidazolium) triflate is anticipated to lead

to a wider electrochemical window compared to its monocationic counterparts like [BMIM][OTf]

and [EMIM][OTf]. This enhanced stability is a significant advantage for applications requiring

higher operating voltages, such as high-energy-density batteries and supercapacitors. The

limits of the electrochemical window are typically determined by the oxidation of the anion and

the reduction of the cation.[4]

However, the larger size and potentially stronger intermolecular interactions of the dicationic

structure are expected to result in higher viscosity and lower ionic conductivity.[1] Lower ionic

conductivity can lead to higher internal resistance and reduced power density in

electrochemical devices. Therefore, a trade-off exists between electrochemical stability and ion

transport properties.

Future experimental work should focus on the precise measurement of the electrochemical and

physical properties of 1,1'-Carbonylbis(3-methylimidazolium) triflate to validate these

expected trends. Such data will be crucial for evaluating its potential as a viable electrolyte in

advanced electrochemical systems and for guiding the design of new dicationic ionic liquids

with optimized properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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